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Compound of Interest

Compound Name: Isobutyronitrile

Cat. No.: B166230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

isobutyronitrile, specifically its density and boiling point. The information is presented to

support research, development, and quality control activities where this compound is utilized.

This document includes a summary of its physical constants, detailed experimental protocols

for their determination, and a workflow visualization to guide laboratory procedures.

Core Physical Properties of Isobutyronitrile
Isobutyronitrile, also known as 2-methylpropanenitrile or isopropyl cyanide, is an aliphatic

nitrile with utility as a polar aprotic solvent and as an intermediate in organic synthesis. An

accurate understanding of its physical properties is essential for its proper handling,

application, and for the design of chemical processes.

Data Presentation: Physical Constants

The following table summarizes the key physical properties of isobutyronitrile, compiled from

various scientific sources.
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Physical Property Value Conditions

Density 0.770 g/mL at 20 °C[1][2][3][4]

0.7704 g/cm³ at 20 °C[5][6]

Boiling Point 103-104 °C at 760 Torr (lit.)[1]

103.9 °C at 760 Torr[6][7]

107-108 °C (lit.)[2][3][4][8]

Experimental Protocols for Property Determination
The following sections detail the standard laboratory methodologies for the experimental

determination of the density and boiling point of a liquid compound such as isobutyronitrile.

2.1. Determination of Density via the Pycnometer Method

The pycnometer method is a highly precise technique for determining the density of a liquid by

comparing the weight of a known volume of the sample liquid to the weight of the same volume

of a reference substance with a known density, typically distilled water.[1][4]

Apparatus:

Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary tube[1]

[8]

Analytical balance (accurate to ±0.001 g or better)

Constant temperature water bath

Thermometer

Distilled water (as reference substance)

Isobutyronitrile (sample)

Cleaning and drying supplies (e.g., acetone, drying oven)
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Procedure:

Preparation: Thoroughly clean and dry the pycnometer and its stopper.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer with its stopper on

an analytical balance. Record this mass as m₀.[4]

Mass with Reference Liquid (Water): Fill the pycnometer with distilled water, ensuring no air

bubbles are trapped. Insert the stopper, allowing excess water to exit through the capillary.[4]

Place the filled pycnometer in a constant temperature bath set to a specific temperature

(e.g., 20°C) until thermal equilibrium is reached.[9] Carefully dry the exterior of the

pycnometer and weigh it. Record this mass as m₁.

Mass with Sample Liquid (Isobutyronitrile): Empty and dry the pycnometer. Fill it with

isobutyronitrile, following the same procedure as with the water to ensure it is completely

full and free of air bubbles.[4] Thermally equilibrate the filled pycnometer to the same

temperature as the water and weigh it. Record this mass as m₂.

Calculation:

Mass of water: m_water = m₁ - m₀

Mass of isobutyronitrile: m_iso = m₂ - m₀

Volume of the pycnometer (at the specified temperature) is calculated using the known

density of water (ρ_water) at that temperature: V = m_water / ρ_water.

The density of isobutyronitrile (ρ_iso) is then calculated: ρ_iso = m_iso / V.

2.2. Determination of Boiling Point via Simple Distillation

Simple distillation is a fundamental technique for purifying liquids and can also be used to

determine the boiling point of a substance.[3][7] The boiling point is the temperature at which

the vapor pressure of the liquid equals the surrounding atmospheric pressure.[7][10]

Apparatus:

Distillation flask (round-bottom flask)
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Condenser

Thermometer and adapter

Receiving flask

Heating mantle or sand bath

Boiling chips or a magnetic stir bar

Clamps and stand

Procedure:

Apparatus Setup: Assemble the simple distillation apparatus. Place a small volume (e.g., 5-

10 mL) of isobutyronitrile and a few boiling chips into the distillation flask.[5]

Thermometer Placement: Position the thermometer so that the top of the mercury bulb is

level with the bottom of the side arm leading to the condenser.[3] This ensures the measured

temperature is that of the vapor in equilibrium with the boiling liquid.[7]

Heating: Gently heat the distillation flask. As the liquid boils, the vapor will rise and surround

the thermometer bulb.

Temperature Reading: Observe the temperature as the vapor condenses on the

thermometer bulb and distillation begins. The temperature will stabilize at the boiling point of

the liquid.[3] Record the constant temperature at which the liquid is actively distilling.

Pressure Correction: Record the ambient atmospheric pressure. If the pressure is not at

standard sea level (760 mmHg), a correction may be necessary for a highly accurate boiling

point determination.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedures for determining

the density and boiling point of isobutyronitrile.
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Density Determination (Pycnometer Method) Boiling Point Determination (Distillation Method)

Clean and dry pycnometer

Weigh empty pycnometer (m₀)

Fill with distilled water

Fill with isobutyronitrile

Equilibrate temperature

Weigh pycnometer + water (m₁)

Clean and dry pycnometer

Equilibrate temperature

Weigh pycnometer + sample (m₂)

Calculate Density:
ρ_sample = (m₂ - m₀) / ((m₁ - m₀) / ρ_water)

End: Density Value

Assemble distillation apparatus

Add isobutyronitrile and boiling chips to flask

Position thermometer correctly

Heat the flask gently

Observe vapor condensation on thermometer

Record stable temperature during active distillation

Record atmospheric pressure

End: Boiling Point Value

Start: Characterize Isobutyronitrile

Click to download full resolution via product page
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Caption: Experimental workflow for determining the density and boiling point of

isobutyronitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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